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Compound of Interest

Compound Name: Disodium aurothiomalate
Cat. No.: B1226476
Get Quote
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For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Disodium aurothiomalate, a gold-containing compound, requires
specific procedures for its disposal due to its heavy metal content. This guide provides
essential, step-by-step instructions for the safe and compliant disposal of disodium
aurothiomalate waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all relevant personnel are familiar with
the Safety Data Sheet (SDS) for disodium aurothiomalate. The following personal protective
equipment (PPE) is mandatory when handling the compound or its waste:

» Gloves: Wear nitrile rubber gloves.
o Eye Protection: Use safety glasses or goggles.

e Lab Coat: A lab coat must be worn to protect from skin contact.
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o Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is
required.[1]

All handling of disodium aurothiomalate and its waste should be conducted in a well-
ventilated area, preferably within a chemical fume hood to avoid inhalation of any dust or
aerosols.[2]

Step-by-Step Disposal Procedure

Disodium aurothiomalate waste is classified as hazardous heavy metal waste and must be
disposed of through an approved waste disposal plant.[1][3] Do not dispose of this material
down the drain or in the regular trash.

Step 1: Segregation of Waste

Proper segregation is the first and most critical step. Disodium aurothiomalate waste must be
collected separately from other chemical waste streams.

e Solid Waste: This includes unused or expired powder, contaminated weighing paper, gloves,
and other disposable lab supplies.

 Liquid Waste: This includes any solutions containing disodium aurothiomalate.

e Sharps Waste: Contaminated needles, syringes, or glassware should be collected in a
designated sharps container for hazardous materials.

It is particularly important to keep gold-containing waste separate from mercury and lead waste
streams.[4]

Step 2: Waste Collection and Containment

o Containers: Use only chemically compatible and clearly labeled containers for waste
collection. The containers must have a secure screw-cap to prevent leakage.[4]

o Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name
"Disodium Aurothiomalate," and the approximate concentration and quantity.
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» Container Handling: Keep waste containers closed except when adding waste. Ensure
containers are stored in a designated and properly ventilated satellite accumulation area
within the laboratory.

Step 3: Handling Contaminated Labware

» Disposable Labware: Any disposable items that have come into contact with disodium
aurothiomalate, such as pipette tips and weighing boats, should be placed in the
designated solid hazardous waste container.

o Reusable Labware: Glassware and other reusable equipment should be decontaminated. A
common practice for heavy metal contamination is to rinse the glassware with an appropriate
solvent (if applicable) and then wash thoroughly. The initial rinsate must be collected and
disposed of as hazardous liquid waste.

Step 4: Arranging for Disposal

» Contact Environmental Health and Safety (EHS): Your institution's EHS department is the
primary point of contact for arranging the disposal of hazardous waste. They will provide you
with the necessary paperwork and schedule a pickup.

o Waste Manifest: A hazardous waste manifest, a document that tracks the waste from
generation to disposal, will be required.[5]

o Professional Disposal Service: The EHS department will have a contract with a licensed
hazardous waste disposal company that is equipped to handle and transport heavy metal
and pharmaceutical waste in compliance with all federal and state regulations.

Regulatory and Chemical Data

While specific experimental protocols for the chemical neutralization of disodium
aurothiomalate at the laboratory level are not readily available, the following table summarizes
key data for waste management purposes.
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Parameter Information
Chemical Name Disodium aurothiomalate
CAS Number 12244-57-4

Hazardous Waste due to heavy metal (gold)
Waste Classification content. May also be subject to pharmaceutical

waste regulations.

Primary Hazard May cause an allergic skin reaction.[1][3]

_ Must be disposed of via an approved waste
Disposal Method )
disposal plant.[1][3]

Do not dispose of in drains, sewers, or regular

Prohibited Disposal
trash.[6]

Resource Conservation and Recovery Act
Regulatory Framework (RCRA) for hazardous waste.[6][7] Regulations

may vary by state and locality.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of disodium aurothiomalate.
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Caption: Disposal workflow for disodium aurothiomalate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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